Cas no 2770525-68-1 ((9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate
• CAS No: 2770525-68-1
• MF: C₂₄H₂₇NO₂
• MW: 361.47668671608
• CID: 6335556
• PubChem ID: 165994501
• Update Time: 2025-06-14

(9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770525-68-1
• (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate
• EN300-37396700

• Inchi： 1S/C24H27NO2/c1-2-14-24(15-8-3-9-16-24)25-23(26)27-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h2,4-7,10-13,22H,1,3,8-9,14-17H2,(H,25,26)
• InChI Key： FKSLIFHNTUHJMO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC=C)CCCCC1)=O

Computed Properties

• Exact Mass: 361.204179104g/mol
• Monoisotopic Mass: 361.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate (CAS: 2770525-68-1)

In recent years, the compound (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate (CAS: 2770525-68-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethyl (Fmoc) protecting group and allyl-substituted cyclohexyl moiety, has shown promising potential in various applications, including peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The following sections provide a comprehensive overview of the latest research developments related to this compound.

The primary interest in (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate stems from its role as a versatile intermediate in organic synthesis. Recent studies have highlighted its utility in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amines. The allyl-substituted cyclohexyl component introduces additional functionality, enabling further modifications through click chemistry or other coupling reactions. Researchers have successfully employed this compound to synthesize complex peptide architectures with enhanced stability and bioavailability.

One of the most notable advancements involves the application of (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate in the development of targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in creating prodrugs that release active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. The allyl group's reactivity allows for the incorporation of these prodrugs into polymeric carriers, facilitating controlled release and improved pharmacokinetics. This approach has shown particular promise in oncology, where precise drug delivery is critical for minimizing off-target effects.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of protein-protein interactions (PPIs). Molecular docking studies suggest that the cyclohexyl ring and allyl side chain can occupy hydrophobic pockets in target proteins, disrupting undesirable interactions. This property has been exploited in the design of inhibitors for diseases such as Alzheimer's and cancer, where aberrant PPIs play a key role in pathogenesis. Preliminary in vitro assays have confirmed the compound's ability to bind to amyloid-beta aggregates and certain oncogenic proteins, though further optimization is required to enhance specificity and potency.

In addition to its therapeutic applications, (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate has also been explored as a tool for chemical biology research. Its fluorescent properties, derived from the Fmoc group, enable real-time monitoring of reaction progress and molecular interactions. Recent work has utilized this feature to develop high-throughput screening assays for enzyme activity and inhibitor discovery. The compound's compatibility with various detection methods, including fluorescence spectroscopy and microscopy, makes it a valuable asset in both academic and industrial research settings.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate. Current protocols often yield suboptimal quantities or require multiple purification steps, limiting its widespread adoption. However, ongoing efforts to optimize reaction conditions and explore alternative synthetic routes are expected to address these limitations. For instance, a recent preprint on ChemRxiv proposed a one-pot synthesis strategy that significantly improves yield and reduces byproduct formation.

In conclusion, (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclohexyl]carbamate (CAS: 2770525-68-1) represents a multifaceted tool with diverse applications in chemical biology and pharmaceutical research. Its unique structural features enable innovative approaches to peptide synthesis, drug delivery, and PPI modulation, while its fluorescent properties offer additional utility in assay development. As research continues to uncover new functionalities and refine synthesis methods, this compound is poised to play an increasingly important role in advancing therapeutic and diagnostic technologies.